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Compound of Interest

Compound Name: 7-Bromoheptyl 2-hexyldecanoate

Cat. No.: B15552813

Technical Guide: 7-Bromoheptyl 2-
hexyldecanoate

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 7-
Bromoheptyl 2-hexyldecanoate is not publicly available. The following information is
compiled from supplier data and general safety guidelines for handling research chemicals.
This guide is intended for informational purposes for researchers, scientists, and drug
development professionals and is not a substitute for an official SDS provided by the
manufacturer. Always consult the supplier-provided SDS before handling any chemical.

Chemical and Physical Properties

7-Bromoheptyl 2-hexyldecanoate is a chemical compound used in research, particularly in
the development and modification of lipid nanoparticles for drug delivery.[1] It features a
terminal bromide and two non-polar tails.[1] The quantitative data available for this compound
are summarized below.
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Property Value Source
CAS Number 2795216-34-9 MedKoo
Chemical Formula C23H45BrO2 MedKoo[1]
Molecular Weight 433.52 g/mol MedKoo[1]
Exact Mass 432.2603 MedKoo[1]
) >95% (refer to Certificate of
Purity ) MedKoo[1]
Analysis)

_ C, 63.72%; H, 10.46%; Br,
Elemental Analysis MedKoo[1]
18.43%; O, 7.38%

Safety and Handling Overview

As this product is intended for research use only, not for human or veterinary use, stringent
safety protocols are required.[1] While specific hazard data is unavailable, general principles
for handling bromo- and ester-containing organic compounds should be followed.

General Handling Workflow

The following diagram outlines a generalized workflow for handling a research chemical like 7-
Bromoheptyl 2-hexyldecanoate, from receipt to disposal.
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General workflow for handling research chemicals.
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Storage and Stability

e Short-term storage: Dry, dark, and at O - 4°C (days to weeks).[1]
e Long-term storage: -20°C (months to years).[1]

e Shipping: Shipped under ambient temperature as a non-hazardous chemical, stable for
several weeks during ordinary shipping.[1]

o Shelf Life: Greater than 2 years if stored properly.[1]

Understanding a Material Safety Data Sheet
(MSDSI/SDS)

For any chemical, the SDS is the primary source of safety information. Researchers must be
proficient in locating and understanding its sections. An SDS for a related bromo-compound
would typically include the following sections, which should be carefully reviewed.

Key Sections of an SDS
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Section

Content and Importance

1. Identification

Includes product name, CAS number, and

supplier contact information.

2. Hazard(s) Identification

Describes physical and health hazards (e.g.,
flammable liquid, skin irritant, eye irritant). This
section contains pictograms, signal words
("Warning" or "Danger"), and hazard statements

(e.g., H315: Causes skin irritation).

3. Composition/Information on Ingredients

Lists the chemical ingredients and their

concentrations.

4. First-Aid Measures

Provides detailed instructions for immediate
medical care in case of exposure via inhalation,

skin contact, eye contact, or ingestion.[2][3]

5. Fire-Fighting Measures

Details suitable and unsuitable extinguishing
media and specific hazards that may arise
during a fire, such as the formation of carbon

monoxide and hydrogen bromide.[2][4]

6. Accidental Release Measures

Outlines procedures for cleaning up spills,
including necessary personal protective

equipment (PPE) and containment methods.[2]

7. Handling and Storage

Provides guidance on safe handling practices

(e.g., "work under a hood," "avoid breathing mist
or vapours") and storage conditions to ensure

stability and avoid hazardous reactions.[5]

8. Exposure Controls/Personal Protection

Specifies permissible exposure limits and
recommends appropriate PPE, such as safety

glasses, gloves, and lab coats.[3]

9. Physical and Chemical Properties

Lists physical data like boiling point, density, and

flash point.

10. Stability and Reactivity

Describes the chemical stability and conditions
to avoid (e.g., heat, open flames), as well as

incompatible materials.[4]
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Provides data on the likely routes of exposure
and the symptoms of acute and chronic

11. Toxicological Information exposure. This section would note if the
compound is a known or suspected carcinogen.

[6]

Experimental Protocols (Generalized)

Detailed experimental protocols for the use of 7-Bromoheptyl 2-hexyldecanoate are

proprietary to the research institutions using it. However, a generalized protocol for handling

and formulating a lipid-based research chemical is outlined below.

Protocol: Preparation of a Stock Solution

Preparation: Before handling, ensure all necessary PPE is worn, including safety glasses,
lab coat, and appropriate chemical-resistant gloves. All work must be conducted in a certified
chemical fume hood.

Equilibration: Allow the container of 7-Bromoheptyl 2-hexyldecanoate to equilibrate to
room temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Weigh the required amount of the compound in a tared, sterile container.

Solubilization: Add the desired solvent (solubility information to be determined by the end-
user) to the compound. The choice of solvent will depend on the specific application (e.g.,
ethanol for lipid nanoparticle formulation).

Mixing: Mix the solution until the solute is completely dissolved. This may be achieved by
vortexing or sonication.

Storage of Stock Solution: Store the resulting stock solution under the recommended
conditions, typically at O - 4°C for short-term use or -20°C for long-term storage.[1]

The logical relationship between safety, handling, and experimental use is critical for ensuring

researcher safety and experimental integrity.
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Logical relationship for safe experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [7-Bromoheptyl 2-hexyldecanoate material safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552813#7-bromoheptyl-2-hexyldecanoate-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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